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Compound of Interest

Compound Name: 8-Amino-1-octanol

Cat. No.: B099503

Essential Safety and Handling Guide for 8-
Amino-1-octanol

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling and disposal of 8-

Amino-1-octanol (CAS No. 19008-71-0). Adherence to these procedures is essential for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

8-Amino-1-octanol is classified as a hazardous substance that causes skin and serious eye
irritation.[1][2] Appropriate personal protective equipment must be worn at all times when
handling this chemical.

Summary of Required PPE
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Protection Type Recommended Equipment  Specification Notes

Safety glasses with side
) shields or safety goggles. A Must comply with ANSI Z87.1
Eye and Face Protection ) )
face shield should be worn if standards.

there is a risk of splashing.

Chemically resistant gloves See Table 2 for glove selection
) ] (Nitrile, Neoprene, or Butyl guidance. Lab coats should be
Skin Protection ) )
Rubber). A fully buttoned made of a suitable material
laboratory coat. and be properly fitted.

Use in a well-ventilated area. A

NIOSH-approved N95 Engineering controls (e.g.,
) ) particulate respirator is fume hood) are the preferred
Respiratory Protection ] ] o L
required if handling fine method for minimizing
powders or if dust is inhalation exposure.
generated.

Glove Selection Guide

While specific breakthrough time data for 8-Amino-1-octanol is not readily available, the
following recommendations are based on the chemical's functional groups (amine and alcohol)
and general resistance charts. It is crucial to inspect gloves for any signs of degradation before
and during use and to replace them immediately if contamination is suspected.
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] Recommended Breakthrough Time o
Glove Material . . Suitability
Thickness (Estimated)

Good for incidental
contact and splash
. protection. Nitrile
. ) > 15 minutes (for
Nitrile Rubber =5 mil ) gloves offer good
splash protection) _
resistance to many
alcohols and weak

caustics.[2][3]

Recommended for
extended contact.
_ . Neoprene provides
Neoprene =15 mil > 60 minutes )
good resistance to
alcohols, organic

acids, and alkalis.

Excellent for
prolonged or high-
exposure scenarios.
Butyl rubber offers
Butyl Rubber =15 mil > 480 minutes superior resistance to
a wide range of
chemicals, including

alcohols and amines.

[4]

Note: The breakthrough times are estimates for the chemical class. Users should consult the
glove manufacturer's specific chemical resistance data.

Detailed Operational Protocol for Handling 8-Amino-
1-octanol

This step-by-step guide outlines the safe handling procedures for 8-Amino-1-octanol from
receipt to disposal.

Experimental Workflow
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Figure 1. Experimental Workflow for Handling 8-Amino-1-octanol
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Figure 1. Experimental Workflow for Handling 8-Amino-1-octanol (Within 100 characters)

Step 1: Preparation and PPE

Before handling, ensure that the work area is clean and uncluttered.

Locate the nearest safety shower and eyewash station.

Confirm that a chemical spill kit is readily accessible.

Don all required PPE as specified in Table 1, including the appropriate gloves and eye
protection.

Step 2: Handling and Dispensing
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e Conduct all handling of 8-Amino-1-octanol within a certified chemical fume hood to
minimize inhalation risk.

e Since 8-Amino-1-octanol is a solid, use a spatula or scoop for transferring the material.
Avoid creating dust.

« If weighing the substance, do so within the fume hood or in an enclosed balance.

Keep the container tightly closed when not in use.
Step 3: Experimental Use

e When using 8-Amino-1-octanol in experiments, ensure that all glassware is properly
secured.

e Avoid contact with skin and eyes. If contact occurs, immediately flush the affected area with
copious amounts of water for at least 15 minutes and seek medical attention.[5]

e Do not eat, drink, or smoke in the laboratory.
Step 4: Decontamination

e Thoroughly clean the work area with an appropriate solvent (e.g., water or ethanol) and wipe
it down after completing your work.

o Decontaminate all equipment that has come into contact with 8-Amino-1-octanol.

 Remove PPE in the correct order to avoid cross-contamination. Dispose of gloves as
hazardous waste.

Spill Management Protocol
In the event of a spill, follow these procedures to ensure safety and proper containment.
» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

o Assess the Spill: Determine the extent of the spill. For small spills (<100g), trained laboratory
personnel can proceed with cleanup. For large spills, contact your institution's Environmental
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Health and Safety (EHS) department.

o Containment: For a solid spill, carefully sweep or vacuum the material, avoiding dust
generation. For a liquid spill, use an inert absorbent material like vermiculite or sand to

contain it.

o Cleanup: Collect the spilled material and any contaminated absorbent into a clearly labeled,

sealed container for hazardous waste.

o Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials

as hazardous waste.

Disposal Plan for 8-Amino-1-octanol Waste

All waste containing 8-Amino-1-octanol, including the pure substance, solutions, and
contaminated materials (e.g., gloves, pipette tips, absorbent pads), must be treated as

hazardous waste.

Waste Disposal Workflow
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Figure 2. Hazardous Waste Disposal Workflow
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Figure 2. Hazardous Waste Disposal Workflow (Within 100 characters)
Step-by-Step Disposal Procedure
e Waste Collection:

o Solid Waste: Collect unused 8-Amino-1-octanol and any contaminated solids (e.qg.,
absorbent pads, paper towels) in a dedicated, robust, and sealable plastic container.

o Liquid Waste: If 8-Amino-1-octanol is in a solution, collect it in a compatible, leak-proof
container. Do not mix with incompatible waste streams.

o Contaminated Sharps: Needles, syringes, and other contaminated sharps must be
disposed of in a designated sharps container.
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o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must
be collected as hazardous waste. Deface the original label on the empty container before
discarding it in the appropriate recycling or trash receptacle.

o Waste Segregation:

o Segregate 8-Amino-1-octanol waste from other incompatible waste streams, such as
strong oxidizing agents and acids, to prevent hazardous reactions.

e Labeling:

o Clearly label the hazardous waste container with the words "HAZARDOUS WASTE," the
full chemical name "8-Amino-1-octanol,” and a list of all constituents and their
approximate concentrations. Include the date when the waste was first added to the
container.

e Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is
at or near the point of generation and under the control of laboratory personnel. The
storage area should be cool, dry, and well-ventilated.

e Disposal Request:

o Once the waste container is full or has reached the institutional time limit for storage in an
SAA, arrange for pickup by your institution's EHS or a licensed hazardous waste disposal
contractor. Do not dispose of 8-Amino-1-octanol down the drain or in the regular trash.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 8-Amino-1-
octanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099503#personal-protective-equipment-for-handling-
8-amino-1-octanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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